Cas no 54812-86-1 (2-Mercapto-3-butanol)

• Product Name: 2-Mercapto-3-butanol
• CAS No: 54812-86-1
• Molecular Formula: C₄H₁₀OS
• Molecular Weight: 106.186600208282
• MDL: MFCD00010271
• CID: 56651
• PubChem ID: 87559144

2-Mercapto-3-butanol Properties

Names and Identifiers

• 3-mercapto-2-butanol, mixture of isomers
• 2-MERCAPTO-3-BUTANOL
• 3-MERCAPTO-2-BUTANOL
• 3-MERCAPTOBUTAN-2-OL
• FEMA 3502
• 3-Mercapto-2-butanol (mixture of isomers)
• 1-(3-MERCAPTO-2-THIENYL)ETHANONE
• 1-(3-mercapto-thiophen-2-yl)-ethanone
• 2-mercapto-3-hydroxybutane
• 3-Mercapto-2-acetylthiophen
• 3-Mercapto-butan-2-ol
• AG-G-87514
• CTK5D7024
• Ethanone, 1-(3-mercapto-2-thienyl)- (9CI)
• Ethanone,1-(3-mercapto-2-thienyl)-
• 1,2-Dimethyl-2-mercaptoethanol
• 3-sulfanylbutan-2-ol
• 3-Hydroxy-2-butanethiol
• 2-Hydroxy-3-butanethiol
• 2-Butanol, 3-mercapto-
• (2R,3S)-3-Mercaptobutan-2-ol
• MJQWABQELVFQJL-UHFFFAOYSA-N
• 2-Mercapto-3-butanol, mixture of isomers
• Jsp006672
• (R*,S*)-3- mercaptobutan-2-ol
• TRA0080951
• RL04056
• NE10679
• S566
• 3-Mercapto-2-butanol,mixture of isomers
• 3-MERCAPTO-2-BUTANOL, 97%, MIXTURE OF IS OMERS

• MDL： MFCD00010271
• InChIKey： MJQWABQELVFQJL-UHFFFAOYSA-N
• Inchi： 1S/C4H10OS/c1-3(5)4(2)6/h3-6H,1-2H3
• SMILES： CC(O)C(S)C

Computed Properties

• Exact Mass: 106.0453
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 106.045236
• Heavy Atom Count: 6
• Complexity: 38.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 21.2

Experimental Properties

• LogP: 0.68550
• PSA: 20.23
• Refractive Index: 1.4779
• Boiling Point: 66°C/19mmHg(lit.)
• Melting Point: -100°C (estimate)
• Flash Point: 143 ºF
• Color/Form: Not available
• Solubility: Not available
• pka: 10.57±0.10(Predicted)
• Density: 0.999

2-Mercapto-3-butanol Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26;S36/37/39
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：3.2
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3336 3/PG 3
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Risk Phrases： R36/37/38
• Signal Word：warning
• HazardClass：3.2

2-Mercapto-3-butanol Customs Data

• HS CODE：2930.90.9250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols